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Compound of Interest

Compound Name: Dimorpholinophosphinyl chloride

Cat. No.: B048387 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dimorpholinophosphinyl chloride (DMPC), also known as N,N'-bis-morpholinophosphinic

chloride, is a versatile organophosphorus compound. While extensively utilized as a

condensing and coupling reagent in organic and pharmaceutical synthesis, its application in

polymer chemistry is an emerging area with significant potential.[1][2][3][4] Its unique reactivity,

stemming from the phosphorus-chlorine bond, allows for the efficient formation of amide and

ester linkages and the introduction of phosphorus-containing moieties into molecular

structures.[1][4]

These application notes provide an overview of the established and potential uses of

Dimorpholinophosphinyl chloride in polymer science, detailed experimental protocols for its

application, and comparative data to guide researchers.

Application Notes
Coupling Agent for Step-Growth Polymerization
Dimorpholinophosphinyl chloride is a highly effective coupling reagent for activating

carboxylic acids, making it suitable for the synthesis of polyamides and polyesters under mild

conditions. This application is an extension of its well-documented role in peptide synthesis.[5]
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Mechanism of Action: The process involves the activation of a carboxylic acid group by

DMPC to form a highly reactive phosphinic anhydride intermediate. This intermediate readily

reacts with a nucleophile, such as an amine or alcohol, to form the desired amide or ester

bond, respectively, while regenerating the phosphinic acid byproduct.[1] This mechanism is

efficient and can often be performed at low temperatures, preserving the integrity of sensitive

functional groups.
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Caption: Mechanism of DMPC as a coupling agent for amide bond formation.

Polymer Systems: This method is applicable to the synthesis of various polymers, including:

Polyamides: By reacting dicarboxylic acids with diamines.[6]

Polyesters: By reacting dicarboxylic acids with diols.

Specialty Polymers: For incorporating monomers with sensitive functionalities where high

temperatures or harsh conditions are not viable.

Post-Polymerization Modification
DMPC can be used to chemically modify existing polymers that possess nucleophilic functional

groups, such as hydroxyl (-OH) or amine (-NH2) groups. This process grafts the
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dimorpholinophosphinyl moiety onto the polymer backbone.

Potential Benefits:

Altered Solubility: The introduction of polar phosphinyl groups can change the solubility

profile of polymers, potentially making hydrophobic polymers soluble in a wider range of

solvents.[7]

Enhanced Thermal Properties: The incorporation of phosphorus is a known strategy for

increasing the thermal stability and char yield of polymers upon decomposition.[2][7]

Introduction of Chelating Sites: The oxygen and nitrogen atoms in the

dimorpholinophosphinyl group can act as coordination sites for metal ions, making the

modified polymers suitable for applications in water treatment, catalysis, or as ion-

exchange resins.

Flame Retardancy
Organophosphorus compounds are a well-established class of flame retardants for polymeric

materials.[8] DMPC, containing both phosphorus and nitrogen, has theoretical potential as an

effective flame retardant. The nitrogen in the morpholine rings may act synergistically with the

phosphorus to enhance flame retardancy.[1]

Proposed Mechanisms of Action:

Condensed Phase: During combustion, phosphorus compounds can promote the

formation of a stable, insulating layer of char on the polymer surface. This char layer acts

as a barrier, limiting the transfer of heat to the underlying material and slowing the release

of flammable gases.[9][10]

Gas Phase: Volatile phosphorus-containing radicals can be released into the gas phase

during burning. These species can interrupt the free-radical chain reactions of combustion,

effectively quenching the flame.[1][8]
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Caption: Proposed mechanisms of action for phosphorus-based flame retardants.

Quantitative Data
Table 1: Physicochemical Properties of
Dimorpholinophosphinyl Chloride
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Property Value Reference

CAS Number 7264-90-6 [4][11]

Molecular Formula C₈H₁₆ClN₂O₃P [5]

Molecular Weight 254.65 g/mol [5]

Appearance Pale yellow to off-white powder [3]

Melting Point 80 °C [12]

Boiling Point 137-140 °C @ 0.02 Torr [12]

Solubility
Slightly soluble in Chloroform,

Methanol
[12]

Storage
Hygroscopic, store under inert

atmosphere in a refrigerator
[3][12]

Table 2: Comparison of Common Peptide Coupling
Reagent Classes
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Reagent Class Example(s)
Mechanism of
Action

Common
Characteristics

Carbodiimides DCC, DIC

Forms a highly

reactive O-acylisourea

intermediate.

Widely used, can form

N-acylurea byproduct.

Often used with

additives like HOBt.

Phosphonium Salts BOP, PyBOP

Forms an active ester

or phosphinic

anhydride.

High reactivity,

effective for hindered

couplings.

Uronium/Aminium

Salts
HBTU, HATU

Forms an active ester,

similar to

phosphonium salts.

Very fast reaction

times, popular in solid-

phase synthesis.

Phosphinic Chlorides BOP-Cl, DMPC
Forms a mixed

phosphinic anhydride.

Reactive, but potential

for racemization must

be evaluated in chiral

systems.[1]

Experimental Protocols
Protocol 1: Representative Synthesis of a Polyamide via
Direct Polycondensation
This protocol describes the synthesis of an aromatic polyamide from 4,4'-oxydianiline (ODA)

and isophthalic acid using DMPC as the condensing agent. This method is adapted from the

Yamazaki reaction conditions, which utilize phosphorus-based reagents for polyamide

synthesis.[13]
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Caption: Experimental workflow for polyamide synthesis using DMPC.
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Materials:

Isophthalic acid (1.66 g, 10 mmol)

4,4'-oxydianiline (ODA) (2.00 g, 10 mmol)

Dimorpholinophosphinyl chloride (DMPC) (5.10 g, 20 mmol)

Lithium Chloride (LiCl), anhydrous (1.0 g)

Pyridine, anhydrous (3.2 mL, 40 mmol)

N-Methyl-2-pyrrolidone (NMP), anhydrous (40 mL)

Methanol (500 mL)

Deionized Water

Equipment:

250 mL three-neck round-bottom flask

Mechanical stirrer

Nitrogen inlet and outlet

Ice bath

Buchner funnel and filter paper

Vacuum oven

Procedure:

Dry all glassware in an oven at 120°C overnight and assemble while hot under a stream of

dry nitrogen.

To the reaction flask, add isophthalic acid (10 mmol), 4,4'-oxydianiline (10 mmol), LiCl, and

NMP (40 mL).
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Stir the mixture at room temperature under a nitrogen atmosphere until all solids are

completely dissolved.

Cool the resulting solution to 0°C using an ice bath.

Add DMPC (20 mmol) and anhydrous pyridine (40 mmol) to the cooled solution with

vigorous stirring.

Maintain the reaction at 0°C for 2 hours, then allow it to warm to room temperature and

continue stirring for an additional 12 hours. The solution will become highly viscous.

Slowly pour the viscous polymer solution into 500 mL of methanol with rapid stirring to

precipitate the polyamide.

Collect the fibrous polymer precipitate by filtration using a Buchner funnel.

Wash the collected polymer thoroughly with hot deionized water (3 x 200 mL) and then

with methanol (2 x 100 mL) to remove unreacted monomers and byproducts.

Dry the final polymer in a vacuum oven at 80°C for 24 hours.

Protocol 2: Phosphorylation of Poly(vinyl alcohol)
This protocol outlines a method for the surface modification of a polymer containing hydroxyl

groups, using Poly(vinyl alcohol) (PVA) as an example.

Materials:

Poly(vinyl alcohol) (PVA), (Mw 75,000-180,000) (4.4 g, 100 mmol equivalent of vinyl

alcohol monomer)

Dimorpholinophosphinyl chloride (DMPC) (2.55 g, 10 mmol)

Anhydrous N,N-Dimethylformamide (DMF) (100 mL)

Anhydrous Triethylamine (TEA) (1.4 mL, 10 mmol)

Acetone (500 mL)
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Equipment:

250 mL round-bottom flask with a magnetic stirrer

Nitrogen inlet

Dropping funnel

Procedure:

Dissolve PVA in anhydrous DMF (100 mL) in the reaction flask at 80°C under a nitrogen

atmosphere. Once dissolved, cool the solution to room temperature.

Add triethylamine (10 mmol) to the PVA solution.

Dissolve DMPC (10 mmol) in 20 mL of anhydrous DMF and add it to the dropping funnel.

Add the DMPC solution dropwise to the stirred PVA solution over 30 minutes at room

temperature.

Allow the reaction to proceed for 24 hours at room temperature under nitrogen.

Precipitate the modified polymer by pouring the reaction mixture into 500 mL of acetone.

Filter the polymer, wash with fresh acetone (2 x 100 mL), and dry under vacuum at 60°C.

Characterize the resulting polymer using FTIR and NMR spectroscopy to confirm the

presence of the phosphinyl group and determine the degree of substitution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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